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Compound of Interest

Dimethylbenzylammonium
Compound Name:
chloride

cat. No.: B8622991

Mechanism of Action of Quaternary Ammonium
Compounds

Quaternary ammonium compounds are cationic surfactants that exert their antimicrobial effect
by disrupting the cellular integrity of microorganisms.[3][4] The positively charged nitrogen atom
in the QAC molecule interacts with the negatively charged components of the microbial cell
membrane, such as phospholipids and proteins.[1][5] This interaction leads to the
disorganization of the cell membrane, causing the leakage of essential intracellular
components and ultimately resulting in cell death.[1][3] This mechanism is effective against a
broad range of microbes, including bacteria, fungi, and enveloped viruses.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vigour-group.com [vigour-group.com]

2. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]

3. Quaternary Ammonium Biocides: Efficacy in Application - PMC [pmc.ncbi.nim.nih.gov]

4. npic.orst.edu [npic.orst.edu]

5. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A comparative analysis of different quaternary
ammonium compounds for lab sanitation.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8622991#a-comparative-analysis-of-different-
quaternary-ammonium-compounds-for-lab-sanitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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